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Introduction: Unveiling Protein Interactions in their
Native State

Native polyacrylamide gel electrophoresis (PAGE) is a powerful technique for the analysis of
protein complexes in their folded and active state.[1][2] Unlike denaturing techniques like SDS-
PAGE, native PAGE preserves the non-covalent interactions between proteins, allowing for the
study of protein-protein interactions, subunit composition, and the determination of the native
mass and oligomeric state of protein complexes.[1][3] This technique is particularly valuable in
fields such as proteomics, structural biology, and drug development for understanding the
functional organization of cellular machinery.

Two widely used variations of native PAGE are Blue Native PAGE (BN-PAGE) and Clear Native
PAGE (CN-PAGE).

o Blue Native PAGE (BN-PAGE): This method utilizes the anionic dye Coomassie Brilliant Blue
G-250 to impart a negative charge to protein complexes, enabling their separation primarily
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based on size.[1][4] BN-PAGE is robust for separating and characterizing a wide range of
protein complexes, including membrane-bound and mitochondrial complexes.[3][5]

o Clear Native PAGE (CN-PAGE): This technique separates proteins based on their intrinsic
charge and size without the use of Coomassie dye.[1][3] CN-PAGE is advantageous when
the dye might interfere with downstream applications, such as in-gel activity assays or
fluorescence resonance energy transfer (FRET) analyses.[3]

This document provides detailed protocols for BN-PAGE, a commonly employed method for the

analysis of large protein assemblies.

Experimental Workflow for Blue Native PAGE
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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